(Z)-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H29N5O4S2/c1-16-4-5-19-24-20(26-9-7-25(8-10-26)11-12-29)17(21(30)28(19)15-16)14-18-22(31)27(23(33)34-18)6-3-13-32-2/h4-5,14-15,29H,3,6-13H2,1-2H3/b18-14-
• InChI Key: PMVSMFLOMZWQSF-JXAWBTAJSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)N4CCN(CC4)CCO)C=C1
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)N4CCN(CC4)CCO)C=C1
• Molecular Formula: C23H29N5O4S2
• Molecular Weight: 503.6 g/mol

Description

(Z)-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C23H29N5O4S2 and its molecular weight is 503.64. The purity is usually 95%.
BenchChem offers high-quality (Z)-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A novel series of thiazolidinone derivatives, including those with pyridine and piperazine-based conjugates, has been synthesized and shown to exhibit potent antimicrobial activity. These compounds have been evaluated against a range of bacteria and fungi, showing good to excellent antibacterial activity. This includes derivatives such as 4-thiazolidinone-, pyridine-, and piperazine-based conjugates which displayed potent activity against human leukemic cells and were able to induce cell death, underscoring their potential as cytotoxic agents in addition to their antimicrobial effects (Sharath Kumar et al., 2014), (Patel, Kumari, & Patel, 2012).

Antitumor and Anticancer Activity

Research into novel thioxothiazolidin-4-one derivatives has demonstrated significant anticancer and antiangiogenic effects. These compounds have been tested in vivo against transplantable mouse tumors, showing an ability to inhibit tumor growth and tumor-induced angiogenesis. Such findings suggest the potential of these derivatives for anticancer therapy, particularly in inhibiting tumor cell proliferation and tumor angiogenesis (Chandrappa et al., 2010).